3-[(Z)-(3-cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-{[2-(2-hydroxyethoxy)ethyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C22H26N4O4S2
• Molecular Weight: 474.6 g/mol
• IUPAC Name: (5Z)-3-cyclohexyl-5-[[2-[2-(2-hydroxyethoxy)ethylamino]-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H26N4O4S2/c27-11-13-30-12-9-23-19-16(20(28)25-10-5-4-8-18(25)24-19)14-17-21(29)26(22(31)32-17)15-6-2-1-3-7-15/h4-5,8,10,14-15,23,27H,1-3,6-7,9,11-13H2/b17-14-
• InChI Key: HXKUCCGZNCBCRD-VKAVYKQESA-N
• Isomeric SMILES: C1CCC(CC1)N2C(=O)/C(=C/C3=C(N=C4C=CC=CN4C3=O)NCCOCCO)/SC2=S
• Canonical SMILES: C1CCC(CC1)N2C(=O)C(=CC3=C(N=C4C=CC=CN4C3=O)NCCOCCO)SC2=S

Description

3-[(Z)-(3-cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-{[2-(2-hydroxyethoxy)ethyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one is a useful research compound. Its molecular formula is C22H26N4O4S2 and its molecular weight is 474.6 g/mol. The purity is usually 95%.
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Biological Activity

The compound 3-[(Z)-(3-cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-{[2-(2-hydroxyethoxy)ethyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one is a complex heterocyclic molecule that has garnered attention for its potential biological activities. This article reviews the existing literature on its biological effects, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{24}H_{31}N_{5}O_{4}S_{2}$, with a monoisotopic mass of approximately 517.18 Da. The structure includes a thiazolidine ring and a pyrido-pyrimidine moiety, which are known to contribute to diverse biological activities.

Antioxidant Activity

Research indicates that thiazolidinone derivatives exhibit significant antioxidant properties. For instance, modifications at specific positions on the thiazolidinone ring can enhance antioxidant activity. Compounds structurally similar to our target compound have shown effective inhibition of lipid peroxidation, with EC50 values indicating their potency in scavenging free radicals .

Compound	EC50 (mM)	Activity Type
3i	0.565 ± 0.051	Antioxidant
3r	0.708 ± 0.074	Antioxidant
2	4.156 ± 0.178	Antioxidant

Anticancer Activity

Compounds containing thiazolidinone structures have been studied for their anticancer properties. They are believed to induce apoptosis in cancer cells through various pathways, including the inhibition of cell proliferation and modulation of apoptotic markers . The specific compound under review may exhibit similar effects due to its structural components.

Antimicrobial Activity

The antimicrobial potential of thiazolidinones has been well-documented. Studies have shown that these compounds can inhibit the growth of various bacterial strains, including both gram-positive and gram-negative bacteria . The presence of the thiazolidine ring in our compound may enhance its interaction with microbial targets.

Antidiabetic Activity

Thiazolidinones are recognized for their antidiabetic properties, particularly through their action as PPARγ agonists. This mechanism enhances insulin sensitivity and glucose uptake in peripheral tissues . Given the structural similarities to known antidiabetic agents, our compound could potentially exhibit similar activity.

The biological activities of thiazolidinone derivatives often relate to their ability to interact with specific molecular targets:

• Free Radical Scavenging : The presence of sulfur and nitrogen atoms in the ring structure allows for effective radical scavenging.
• Enzyme Inhibition : Compounds may inhibit enzymes linked to cancer proliferation or metabolic disorders.
• Receptor Modulation : Interaction with PPARγ and other receptors can lead to improved metabolic profiles.

Case Studies

Several studies have evaluated the biological activity of related compounds:

• Antioxidant Study : A study demonstrated that thiazolidinone derivatives significantly reduced oxidative stress markers in vitro.
• Anticancer Evaluation : Another study reported that a thiazolidinone derivative exhibited selective cytotoxicity against breast cancer cell lines while sparing normal cells.
• Antimicrobial Testing : A series of compounds were tested against various microbial strains, showing promising results in inhibiting growth similar to established antibiotics.